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Compound of Interest

Compound Name: Olomoucine Ii

Cat. No.: B1249779 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This document provides comprehensive

guidance on the personal protective equipment (PPE), operational procedures, and disposal of

Olomoucine II, a potent cyclin-dependent kinase (CDK) inhibitor.

Personal Protective Equipment (PPE)
When handling Olomoucine II, appropriate personal protective equipment is crucial to

minimize exposure and ensure laboratory safety. The following table summarizes the

recommended PPE.
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PPE Category Item Specifications

Hand Protection Gloves

Chemical-resistant nitrile

gloves. Standard BS EN

374:2003 compliant. Double-

gloving is recommended, with

one pair under the gown cuff

and the other over.[1][2]

Body Protection Gown/Lab Coat

Disposable, lint-free, long-

sleeved gown with knit cuffs

that fastens in the back.

Polyethylene-coated

polypropylene or other

laminate material is

recommended to resist

permeability.[2][3]

Eye and Face Protection
Safety Glasses/Goggles, Face

Shield

Use appropriate safety

glasses.[1] A face shield

should be worn in situations

where splashing or

uncontrolled aerosolization is

possible.[2]

Respiratory Protection Respirator

A NIOSH-approved respirator

should be used if there is a risk

of aerosolization or when

handling the powder outside of

a certified chemical fume hood.

[1][2]

Operational Plan for Handling Olomoucine II
This section outlines a step-by-step procedure for the safe handling of Olomoucine II in a

laboratory setting.

1. Preparation and Stock Solution
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Engineering Controls: All initial handling of solid Olomoucine II and preparation of stock

solutions should be conducted in a certified chemical fume hood.[1]

Reconstitution: Olomoucine II is soluble in DMSO and methanol.[4] To prepare a stock

solution, dissolve the solid compound in the desired solvent. For example, a 1 mg/mL

solution can be made in DMSO or ethanol.[5]

Storage: Store the solid compound at -20°C, protected from light.[5] Following reconstitution,

it is recommended to aliquot the stock solution and freeze it at -20°C. These stock solutions

are reported to be stable for up to 6 months.[5]

2. Use in Experiments

Cell Culture Experiments: When treating cells with Olomoucine II, typical concentrations

can range from low micromolar (e.g., 5 µM) to higher doses depending on the cell line and

experimental goals.[6][7] For example, it has shown antiproliferative activity with IC50 values

ranging from 2.7 µM to 16.3 µM in various cancer cell lines.[8]

Handling Precautions: Always wear the recommended PPE when handling solutions

containing Olomoucine II. Avoid inhalation, and contact with eyes, skin, and clothing.[1]

3. Spill Management

Immediate Action: In case of a spill, evacuate personnel to a safe area.[1]

Containment and Cleanup: Do not take action without suitable protective clothing.[1] Cover

the spillage with a suitable absorbent material. Sweep up the material and place it in an

appropriate, sealed container for disposal.[1]

Ventilation: Ensure adequate ventilation of the affected area.[1]

4. Disposal

Waste Classification: Olomoucine II waste should be treated as hazardous chemical waste.

Containerization: Collect all waste materials, including empty vials, contaminated labware

(e.g., pipette tips), and absorbent materials from spills, in a clearly labeled, sealed container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1249779?utm_src=pdf-body
https://resources.rndsystems.com/pdfs/tocris_msds/1284_sds.pdf?1761209749
https://www.benchchem.com/product/b1249779?utm_src=pdf-body
https://www.caymanchem.com/product/33223/olomoucine-ii
https://www.sigmaaldrich.com/JP/ja/product/mm/495621
https://www.sigmaaldrich.com/JP/ja/product/mm/495621
https://www.sigmaaldrich.com/JP/ja/product/mm/495621
https://www.benchchem.com/product/b1249779?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2948526/
https://www.researchgate.net/figure/nhibition-of-Cdk1-and-Cdk2-activity-by-olomoucine-II-treatment-After-1-h-treatment-of_fig1_26795957
https://www.medchemexpress.com/olomoucine-ii.html
https://www.benchchem.com/product/b1249779?utm_src=pdf-body
https://resources.rndsystems.com/pdfs/tocris_msds/1284_sds.pdf?1761209749
https://resources.rndsystems.com/pdfs/tocris_msds/1284_sds.pdf?1761209749
https://resources.rndsystems.com/pdfs/tocris_msds/1284_sds.pdf?1761209749
https://resources.rndsystems.com/pdfs/tocris_msds/1284_sds.pdf?1761209749
https://resources.rndsystems.com/pdfs/tocris_msds/1284_sds.pdf?1761209749
https://www.benchchem.com/product/b1249779?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Route: Dispose of the chemical waste according to your institution's and local

environmental regulations. Do not let the product enter drains.[1]

Experimental Workflow for Handling Olomoucine II
The following diagram illustrates a typical workflow for using Olomoucine II in a cell-based

assay.
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A typical experimental workflow for using Olomoucine II.
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Mechanism of Action: CDK Inhibition Signaling
Pathway
Olomoucine II functions as a potent inhibitor of cyclin-dependent kinases (CDKs), which are

key regulators of the cell cycle and transcription.[4][9] It exerts its effects by competing with

ATP for the binding site on the kinase.[5] The primary targets of Olomoucine II include CDK1,

CDK2, CDK4, CDK7, and CDK9, with particularly high potency against CDK2 and CDK9.[4][8]

[9] Inhibition of these kinases leads to cell cycle arrest and can induce apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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